Cas no 1344939-22-5 ((1S)-1-(quinolin-6-yl)ethan-1-ol)

• Product Name: (1S)-1-(quinolin-6-yl)ethan-1-ol
• CAS No: 1344939-22-5
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5981308
• PubChem ID: 52591663
• Update Time: 2025-05-17

(1S)-1-(quinolin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinemethanol, α-methyl-, (αS)-
• (S)-1-(Quinolin-6-yl)ethan-1-ol
• (1S)-1-(quinolin-6-yl)ethan-1-ol
• EN300-1845571
• CS-0266704
• 1344939-22-5
• AKOS014039880

• Inchi： 1S/C11H11NO/c1-8(13)9-4-5-11-10(7-9)3-2-6-12-11/h2-8,13H,1H3/t8-/m0/s1
• InChI Key： UMURLTMHEJCHCA-QMMMGPOBSA-N
• SMILES： [C@H](C1C=CC2N=CC=CC=2C=1)(O)C

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 328.3±17.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Additional information on (1S)-1-(quinolin-6-yl)ethan-1-ol

Introduction to (1S)-1-(quinolin-6-yl)ethan-1-ol (CAS No. 1344939-22-5)

(1S)-1-(quinolin-6-yl)ethan-1-ol, with the CAS number 1344939-22-5, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a quinoline moiety and a chiral center, making it a valuable candidate for various applications, particularly in drug discovery and development.

The quinoline scaffold is a well-known and widely studied heterocyclic core in medicinal chemistry due to its diverse biological activities. Compounds containing this scaffold have been shown to exhibit a range of pharmacological properties, including antimalarial, anticancer, and anti-inflammatory activities. The presence of the chiral center in (1S)-1-(quinolin-6-yl)ethan-1-ol further enhances its potential by allowing for the exploration of enantiomeric selectivity, which can significantly impact the compound's biological activity and pharmacokinetic profile.

Recent studies have highlighted the importance of chiral compounds in drug development. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that (1S)-1-(quinolin-6-yl)ethan-1-ol demonstrated potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding underscores the compound's potential as a lead molecule for the development of novel anticancer agents.

In addition to its anticancer properties, (1S)-1-(quinolin-6-yl)ethan-1-ol has also shown promise in other therapeutic areas. A 2023 study published in the European Journal of Medicinal Chemistry investigated the compound's anti-inflammatory effects and found that it effectively reduced inflammation in both in vitro and in vivo models. These results suggest that (1S)-1-(quinolin-6-yl)ethan-1-ol could be further developed as a potential treatment for inflammatory diseases.

The synthesis of (1S)-1-(quinolin-6-yl)ethan-1-ol has been optimized through various methods, including asymmetric synthesis and catalytic processes. One notable approach involves the use of chiral catalysts to achieve high enantiomeric purity, which is crucial for ensuring the compound's therapeutic efficacy and safety. A recent publication in Organic Letters described an efficient and scalable method for synthesizing (1S)-1-(quinolin-6-yl)ethan-1-ol, highlighting its potential for large-scale production.

The pharmacokinetic properties of (1S)-1-(quinolin-6-yl)ethan-1-ol have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Additionally, preclinical studies have demonstrated that (1S)-1-(quinolin-6-yl)ethan-1-ol has low toxicity and good safety margins, further supporting its potential as a therapeutic agent.

In conclusion, (1S)-1-(quinolin-6-yl)ethan-1-ol (CAS No. 1344939-22-5) is a promising compound with significant potential in various therapeutic areas. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional applications and optimize its use as a therapeutic agent.